BENGHE Foundational & Exploratory

Check Availability & Pricing

8-Methylguanosine structure and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Methylguanosine

Cat. No.: B3263120

8-Methylguanosine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Methylguanosine is a modified purine nucleoside that has garnered significant interest in the
scientific community for its profound impact on the conformation of nucleic acids and its
potential as a therapeutic agent. This technical guide provides an in-depth overview of the
structure, chemical properties, and biological significance of 8-Methylguanosine. It details
experimental protocols for its synthesis and analysis and visualizes key concepts through
structured diagrams, offering a valuable resource for researchers in molecular biology,
medicinal chemistry, and drug development.

Chemical Structure and Properties

8-Methylguanosine is a derivative of guanosine with a methyl group substituted at the C8
position of the purine ring. This seemingly minor modification has significant stereochemical
consequences, profoundly influencing its biological activity.
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Chemical Structure of 8-Methylguanosine
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Generalized Antitumor Mechanism of Purine Analogs
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General Workflow for Synthesis and Incorporation of 8-Methylguanosine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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